Cas no 1849283-85-7 ([1-(2,2,2-trifluoroethyl)cyclobutyl]methanamine)

• Product Name: [1-(2,2,2-trifluoroethyl)cyclobutyl]methanamine
• CAS No: 1849283-85-7
• MF: C₇H₁₂F₃N
• MW: 167.172092437744
• CID: 4629446
• Update Time: 2025-06-12

[1-(2,2,2-trifluoroethyl)cyclobutyl]methanamine Chemical and Physical Properties

Names and Identifiers

• [1-(2,2,2-trifluoroethyl)cyclobutyl]methanamine
• Cyclobutanemethanamine, 1-(2,2,2-trifluoroethyl)-

• Inchi： 1S/C7H12F3N/c8-7(9,10)4-6(5-11)2-1-3-6/h1-5,11H2
• InChI Key： BAMXGKRTTDVNKL-UHFFFAOYSA-N
• SMILES： C1(CC(F)(F)F)(CN)CCC1

Additional information on [1-(2,2,2-trifluoroethyl)cyclobutyl]methanamine

Professional Introduction to [1-(2,2,2-trifluoroethyl)cyclobutyl]methanamine (CAS No. 1849283-85-7)

[1-(2,2,2-trifluoroethyl)cyclobutyl]methanamine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1849283-85-7, belongs to a class of molecules characterized by its unique structural features, which include a cyclobutyl ring and a trifluoroethyl substituent. These structural elements contribute to its distinct chemical properties and potential applications in drug development.

The significance of [1-(2,2,2-trifluoroethyl)cyclobutyl]methanamine lies in its potential as a building block for more complex pharmaceutical agents. The presence of the trifluoroethyl group introduces fluorine atoms into the molecular structure, which can enhance the metabolic stability and bioavailability of drug candidates. This feature is particularly valuable in the design of small-molecule drugs where pharmacokinetic profiles are critical.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated compounds in the development of novel therapeutic agents. The fluorine atom's ability to influence electronic properties and interactions with biological targets has made it a cornerstone in drug design. [1-(2,2,2-trifluoroethyl)cyclobutyl]methanamine exemplifies this trend by incorporating fluorine into a cyclobutyl framework, which may offer advantages in terms of binding affinity and selectivity.

In the context of drug discovery, [1-(2,2,2-trifluoroethyl)cyclobutyl]methanamine has been explored as a precursor for synthesizing more intricate molecules. Its cyclobutyl moiety provides a rigid scaffold that can be modified to target specific biological pathways. This flexibility makes it a valuable intermediate in the synthesis of potential drugs targeting various diseases, including cancer and inflammatory disorders.

The synthesis of [1-(2,2,2-trifluoroethyl)cyclobutyl]methanamine involves sophisticated organic reactions that highlight the compound's complexity. The introduction of the trifluoroethyl group requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have been employed to achieve this goal. These techniques not only enhance efficiency but also minimize unwanted byproducts.

From a pharmacological perspective, [1-(2,2,2-trifluoroethyl)cyclobutyl]methanamine has shown promise in preclinical studies. Its structural features suggest potential interactions with enzymes and receptors involved in disease mechanisms. For instance, its ability to mimic natural bioactive molecules could lead to the development of drugs with improved efficacy and reduced side effects. Ongoing research aims to elucidate its mechanism of action and explore its therapeutic potential further.

The compound's unique properties also make it an attractive candidate for studying molecular recognition processes. The combination of computational modeling and experimental techniques has been instrumental in understanding how [1-(2,2,2-trifluoroethyl)cyclobutyl]methanamine interacts with biological targets. These studies provide insights into its binding mode and help refine drug design strategies for future applications.

In conclusion, [1-(2,2,2-trifluoroethyl)cyclobutyl]methanamine (CAS No. 1849283-85-7) represents a significant advancement in pharmaceutical chemistry. Its structural features and synthetic accessibility make it a versatile tool for drug development. As research continues to uncover new applications for this compound, it is expected to play an increasingly important role in the discovery and design of novel therapeutic agents.